Cas no 922019-11-2 (2-(2H-1,3-benzodioxol-5-yl)-N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)-N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 922019-11-2
• MF: C₁₈H₁₃N₃O₆
• MW: 367.312324285507
• CID: 6180037
• PubChem ID: 44922101
• Update Time: 2025-07-16

2-(2H-1,3-benzodioxol-5-yl)-N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2H-1,3-benzodioxol-5-yl)-N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-ylacetamide
• 2-(1,3-benzodioxol-5-yl)-N-[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide
• F2307-0190
• 2-(2H-1,3-benzodioxol-5-yl)-N-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide
• 922019-11-2
• AKOS024638380
• 2-(benzo[d][1,3]dioxol-5-yl)-N-(5-(benzo[d][1,3]dioxol-5-yl)-1,3,4-oxadiazol-2-yl)acetamide

• Inchi： 1S/C18H13N3O6/c22-16(6-10-1-3-12-14(5-10)25-8-23-12)19-18-21-20-17(27-18)11-2-4-13-15(7-11)26-9-24-13/h1-5,7H,6,8-9H2,(H,19,21,22)
• InChI Key： RSBFOFGMXQMMRP-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)CC(NC1=NN=C(C2C=CC3=C(C=2)OCO3)O1)=O

Computed Properties

• Exact Mass: 367.08043514g/mol
• Monoisotopic Mass: 367.08043514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-ylacetamide

Introduction to 2-(2H-1,3-benzodioxol-5-yl)-N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 922019-11-2)

The compound 2-(2H-1,3-benzodioxol-5-yl)-N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-ylacetamide, identified by its CAS number 922019-11-2, represents a fascinating molecule in the realm of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their structural complexity and potential biological activities. The presence of multiple aromatic and heterocyclic rings in its molecular framework suggests a high degree of functional diversity, making it a subject of interest for further exploration in medicinal chemistry.

At the core of this compound's structure lies a central 1,3,4-oxadiazole ring, which is flanked by two 2H-1,3-benzodioxol (also known as tetrahydro-beta-carboline) moieties. The acetamide functional group at the N position introduces an amide bond, which is a common feature in many bioactive molecules. This combination of structural elements not only imparts unique electronic properties but also opens up possibilities for various interactions with biological targets. The benzodioxolyl groups are particularly noteworthy, as they are known for their presence in several pharmacologically active natural products and synthetic drugs.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The 1,3,4-oxadiazole scaffold has been extensively studied due to its ability to modulate biological pathways through binding to specific receptors or enzymes. For instance, derivatives of oxadiazole have shown promise in the treatment of inflammation, pain, and even certain types of cancer. The addition of bulky aromatic groups like the benzodioxolyl moiety can enhance solubility and bioavailability while also influencing metabolic stability.

The dual presence of 2H-1,3-benzodioxol units in this compound (CAS No. 922019-11-2) is particularly intriguing. These groups are known for their role in various pharmacological effects ranging from CNS activity to antimicrobial properties. The interaction between these aromatic systems and the central oxadiazole ring could lead to unique electronic distributions that might be exploited for designing molecules with enhanced binding affinity or selectivity. Such structural features are often critical in drug discovery pipelines.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The synthesis typically begins with the functionalization of the oxadiazole core followed by the introduction of the benzodioxolyl groups and the acetamide moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the aromatic rings efficiently. The challenge lies in achieving regioselectivity during these transformations to avoid unwanted side products.

One of the most compelling aspects of this molecule is its potential as a lead compound for drug development. Preliminary computational studies have suggested that it might exhibit interactions with targets relevant to neurological disorders. The benzodioxolyl groups could interact with serotonin receptors or other neurotransmitter systems, while the oxadiazole ring might engage with enzymes involved in neuroinflammation or oxidative stress pathways. These interactions could make it a valuable starting point for designing more potent and selective therapeutic agents.

Furthermore, the structural complexity of 2-(2H-1,3-benzodioxol-5-yl)-N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 922019-11-2) offers opportunities for modulating its pharmacokinetic properties through structural analogs. By varying substituents on the aromatic rings or modifying the oxadiazole core, researchers can fine-tune parameters such as solubility, permeability across biological membranes (like blood-brain barrier), and metabolic stability. This flexibility is crucial in optimizing drug candidates for clinical use.

In conclusion,CAS No 92201911 represents a promising chemical entity with potential applications in pharmaceutical research. Its unique structural features—comprising multiple aromatic systems and an oxadiazole core—make it an attractive candidate for further investigation into its biological activities and therapeutic potential. As research continues to uncover new insights into molecular interactions at the interface of chemistry and biology,this compound could play a pivotal role in developing novel treatments for various diseases.